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Compound of Interest

(4-Methyl-4-(pyridin-3-yl)pyrrolidin-
Compound Name:
3-yl)methanol

Cat. No.: B12112135

Get Quote

The intramolecular aza-Michael addition is a powerful and reliable method for the construction

of the pyrrolidine ring.[2] This reaction involves the cyclization of a nitrogen nucleophile onto a
tethered a,3-unsaturated carbonyl or nitroalkene. The stereochemical outcome of the reaction
can often be controlled by the existing stereocenters in the acyclic precursor or by the use of
chiral catalysts.[3][4]

Mechanistic Overview

The reaction is typically initiated by the deprotonation of the nitrogen nucleophile (often a
carbamate or sulfonamide for moderated reactivity) to form an amide anion. This anion then
undergoes a 5-endo-trig cyclization onto the Michael acceptor. The resulting enolate is
subsequently protonated to yield the 4-substituted pyrrolidine. The stereoselectivity of the
reaction is influenced by the steric and electronic properties of the substituents on the acyclic
precursor, which dictate the preferred conformation of the transition state.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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